![molecular formula C15H20O9 B3035291 Tecomin CAS No. 31002-27-4](/img/structure/B3035291.png)
Tecomin
Overview
Description
Tecomin is a chemical compound with the molecular formula C15H20O9 . It is a potential bioactive compound that has been studied for its pharmacokinetics .
Molecular Structure Analysis
The molecular weight of Tecomin is 344.32 g/mol . The structure of Tecomin can be downloaded from various databases for further analysis .Physical And Chemical Properties Analysis
Tecomin has a melting point of 218-220 °C . Its density is predicted to be 1.48±0.1 g/cm3 . The pKa value is predicted to be 12.48±0.70 .Scientific Research Applications
Pharmacokinetics in Rats
Tecomin, a potential bioactive compound from Trollius chinensis flowers, has been studied for its pharmacokinetics in rats. It's easily absorbed, rapidly metabolized into veratric acid in vivo, and then slowly eliminated. The gastrointestinal environment and intestinal bacterial flora contribute to its metabolism (Guo et al., 2016).
Tecoma Species and Cultivars in SARS-CoV-2 Research
In silico analysis of phytocompounds in Tecoma species, with anti-HIV activity, has been explored for inhibiting the SARS-CoV-2 spike protein C-terminal domain complex with human ACE2. This study highlights the potential of Tecoma species in COVID-19 research (El Hawary et al., 2020).
Phytochemistry and Pharmacological Uses of Tecoma stans
Tecoma stans, known for various traditional medical uses, contains over 120 chemical compounds, including alkaloids and flavonoids. It exhibits therapeutic benefits such as anti-inflammatory, anti-cancer, and anti-oxidant properties (Anand & Basavaraju, 2020).
Mechanism of Action
Mode of Action
These interactions can lead to alterations in the function of the target, which can have downstream effects on various cellular processes .
Biochemical Pathways
These effects can include changes in gene expression, protein function, and cellular metabolism .
Pharmacokinetics
These properties are crucial in determining the bioavailability of a compound, which is the proportion of the compound that enters circulation when introduced into the body and is able to have an active effect .
Result of Action
It has been suggested that tecomin possesses valuable hypoglycemic activity, with a wide margin of safety, when tested on experimental animals .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other compounds can affect the stability and activity of a compound. Additionally, the physiological environment within the body, including factors such as pH, temperature, and the presence of other molecules, can also influence the action of a compound .
properties
IUPAC Name |
[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 3,4-dimethoxybenzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20O9/c1-21-8-4-3-7(5-9(8)22-2)14(20)24-15-13(19)12(18)11(17)10(6-16)23-15/h3-5,10-13,15-19H,6H2,1-2H3/t10-,11-,12+,13-,15+/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSWOBGVMZQWPTN-VVSAWPALSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)OC2C(C(C(C(O2)CO)O)O)O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)C(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20O9 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] 3,4-dimethoxybenzoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.